Cas no 219298-07-4 (1-Azido-3-ethoxybenzene)

• Product Name: 1-Azido-3-ethoxybenzene
• CAS No: 219298-07-4
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6585849
• PubChem ID: 100930945
• Update Time: 2025-11-06

1-Azido-3-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 219298-07-4
• EN300-6738784
• 1-azido-3-ethoxybenzene
• 1-Azido-3-ethoxybenzene

• Inchi： 1S/C8H9N3O/c1-2-12-8-5-3-4-7(6-8)10-11-9/h3-6H,2H2,1H3
• InChI Key： RZDWXYRBFUUPNX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-Azido-3-ethoxybenzene

Chemical Profile of 1-Azido-3-ethoxybenzene (CAS No: 219298-07-4)

1-Azido-3-ethoxybenzene, identified by the Chemical Abstracts Service Number (CAS No) 219298-07-4, is a significant intermediate in synthetic organic chemistry and pharmaceutical research. This compound belongs to the class of aryl azides, characterized by the presence of an azido functional group (-N₃) attached to an aromatic ring. The ethoxy substituent at the para position enhances its reactivity and utility in various chemical transformations.

The synthesis of 1-Azido-3-ethoxybenzene typically involves the selective azidation of 3-ethoxytoluene. Advanced catalytic methods, such as transition-metal-catalyzed azide formation, have been employed to improve yield and selectivity. These approaches align with the growing emphasis on green chemistry principles, minimizing hazardous byproducts and optimizing reaction conditions.

In recent years, 1-Azido-3-ethoxybenzene has garnered attention in the development of novel pharmaceuticals. Its azido moiety serves as a versatile handle for further functionalization, enabling the construction of complex molecular architectures. For instance, it has been utilized in the synthesis of bioactive heterocycles, which exhibit promising biological activities. The compound’s role in constructing pharmacophores has been explored in drug discovery efforts targeting inflammatory diseases and infectious disorders.

One notable application of 1-Azido-3-ethoxybenzene is in click chemistry, particularly in copper(I)-catalyzed triazide cycloadditions with alkynes. This reaction provides a rapid and efficient pathway to 1,4-disubstituted triazoles, which are prevalent motifs in medicinal chemistry. Recent studies have demonstrated its utility in generating libraries of triazole derivatives for high-throughput screening, accelerating the identification of lead compounds.

The compound’s reactivity also makes it valuable in material science applications. For example, it has been employed in the synthesis of functional polymers via azide-based polymerization techniques. These polymers exhibit unique properties such as biodegradability and stimuli-responsive behavior, making them suitable for biomedical applications like drug delivery systems.

From a computational chemistry perspective, 1-Azido-3-ethoxybenzene has been studied to understand its electronic structure and reactivity patterns. Density functional theory (DFT) calculations have provided insights into its optimized geometry and energy landscapes, aiding in the design of more efficient synthetic routes. These computational studies underscore the importance of integrating theoretical methods with experimental approaches to accelerate chemical innovation.

The pharmaceutical industry continues to explore new derivatives of 1-Azido-3-ethoxybenzene to enhance their therapeutic potential. Researchers have investigated modifications at both the azido and ethoxy positions to modulate bioavailability and target specificity. Preclinical studies have shown that certain analogs exhibit improved pharmacokinetic profiles compared to their parent compound.

Safety considerations are paramount when handling 1-Azido-3-ethoxybenzene, given its sensitivity to thermal and mechanical stimuli. Proper storage conditions and handling protocols must be strictly followed to prevent unintended decomposition. Advances in chemical safety have led to the development of more stable azide precursors, reducing risks associated with their use.

The future prospects for 1-Azido-3-ethoxybenzene are promising, with ongoing research expanding its applications across multiple disciplines. Collaborative efforts between academia and industry are essential to fully harness its potential in drug discovery, materials science, and beyond. As synthetic methodologies continue to evolve, this compound will remain a cornerstone in modern chemical research.